Cas no 21399-33-7 (4--Methylacetophenone Azine)

• Product Name: 4--Methylacetophenone Azine
• CAS No: 21399-33-7
• MF: C₁₈H₂₀N₂
• MW: 264.364804267883
• CID: 290623
• PubChem ID: 9575479
• Update Time: 2025-04-19

4--Methylacetophenone Azine Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-methylphenyl)-, 2-[1-(4-methylphenyl)ethylidene]hydrazone
• (E)-1-(4-methylphenyl)-N-[(E)-1-(4-methylphenyl)ethylideneamino]ethanimine
• (2E,4E)-3,4-Diaza-2,5-bis(4-methylphenyl)hexa-2,4-diene
• 1,2-bis(1-p-tolylethylidene)hydrazine
• 4'-Methylacetophenone azine
• Bis-(1-p-tolyl-aethyliden)-hydrazin
• bis-(1-p-tolyl-ethylidene)-hydrazine
• Bis-1-p-tolyl-ethyliden-diazin
• BTB00221
• HMS542G20
• Methyl-p-tolyl-ketazin
• NSC122706
• NSC92829
• p-Methylacetophenonketazin
• 4,4'-Dimethylacetophenone azine
• p-Methylacetophenone azine
• CCG-235114
• 21399-33-7
• AKOS024337222
• NSC-122706
• 1-(p-tolyl)-N-[(E)-1-(p-tolyl)ethylideneamino]ethanimine
• NSC-92829
• 4-METHYLACETOPHENONE AZINE
• DTXSID20430527
• NSC 122706
• NSC 92829
• 4--Methylacetophenone Azine

• Inchi： 1S/C18H20N2/c1-13-5-9-17(10-6-13)15(3)19-20-16(4)18-11-7-14(2)8-12-18/h5-12H,1-4H3/b19-15+,20-16+
• InChI Key： JVDVHQDNGONESM-MXWIWYRXSA-N
• SMILES： N(=C(/C)\C1C=CC(C)=CC=1)/N=C(\C)/C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.1628
• Monoisotopic Mass: 264.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 24.7
• XLogP3: 4.5

Experimental Properties

• Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-135 ºC
• Boiling Point: 361.6°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.545
• Solubility: Insuluble (8.7E-3 g/L) (25 ºC),
• PSA: 24.72
• LogP: 4.53660